Cas no 1936149-52-8 (2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine)

• Product Name: 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine
• CAS No: 1936149-52-8
• MF: C₇H₅BrClN₃
• MW: 246.491698980331
• CID: 4823520
• Update Time: 2025-05-22

2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine

• Inchi： 1S/C7H5BrClN3/c1-3-6(8)12-5-4(9)2-10-7(5)11-3/h2H,1H3,(H,10,11)
• InChI Key： PBGKMQKIXKCGGU-UHFFFAOYSA-N
• SMILES： BrC1=C(C)N=C2C(C(=CN2)Cl)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 180
• XLogP3: 2.4
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines Pyrrolopyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyrazines

Additional information on 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine

Comprehensive Overview of 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1936149-52-8)

The compound 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1936149-52-8) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrrolopyrazine derivative is characterized by a fused bicyclic system, incorporating both bromine and chlorine substituents, which enhance its reactivity and potential applications. Researchers are particularly interested in its role as a building block for drug discovery and material science, given its ability to participate in cross-coupling reactions and other transformative chemical processes.

In recent years, the demand for heterocyclic compounds like 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine has surged, driven by advancements in medicinal chemistry and the need for novel small-molecule therapeutics. The compound's CAS number 1936149-52-8 is frequently searched in academic databases and commercial catalogs, reflecting its relevance in high-throughput screening and targeted synthesis. Its structural motif is also explored in cancer research and kinase inhibition studies, aligning with trending topics such as precision medicine and personalized therapies.

From a synthetic perspective, 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine offers versatility in organic transformations. The presence of both halogen atoms (bromine and chlorine) facilitates palladium-catalyzed couplings, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in constructing complex biologically active molecules. This adaptability makes it a valuable intermediate for API development (Active Pharmaceutical Ingredients) and ligand design in catalytic systems.

The compound's physicochemical properties, including its molecular weight, solubility, and stability, are critical for its application in formulation science. Researchers often investigate its logP (partition coefficient) and pKa to predict bioavailability and metabolic behavior, addressing common queries in ADME studies (Absorption, Distribution, Metabolism, Excretion). These parameters are essential for optimizing drug-like properties and ensuring compatibility with delivery systems.

Beyond pharmaceuticals, CAS 1936149-52-8 is explored in agrochemical innovation, particularly in designing crop protection agents. Its halogenated pyrrolopyrazine core exhibits potential herbicidal or fungicidal activity, resonating with global concerns about sustainable agriculture and food security. Such applications align with searches for green chemistry solutions and eco-friendly pesticides, highlighting its multidisciplinary utility.

Quality control and analytical characterization of 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine rely on techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and consistency, addressing industry standards for GMP compliance (Good Manufacturing Practice). The compound's spectral data and chromatographic profiles are frequently documented to support reproducibility, a key focus in open science initiatives.

In summary, 2-Bromo-7-chloro-3-methyl-5H-pyrrolo[2,3-b]pyrazine (CAS No. 1936149-52-8) represents a cornerstone in modern chemical research. Its integration into drug development pipelines, catalytic frameworks, and agrochemical formulations underscores its broad applicability. As scientific inquiries evolve toward AI-driven molecular design and computational modeling, this compound's role is poised to expand, making it a perennial subject of academic and industrial exploration.